Cas no 66267-46-7 (Stemonidine)

Stemonidine is a naturally occurring alkaloid derived from plants of the Stemona genus. It exhibits notable biological activity, particularly as an insecticidal and anthelmintic agent, making it valuable in agricultural and pharmaceutical research. Structurally, it belongs to the class of pyrrolo[1,2-a]azepine alkaloids, characterized by a unique fused ring system. Stemonidine's mechanism of action involves interference with neurotransmitter function in target organisms, contributing to its efficacy. Its selective activity and low environmental persistence enhance its appeal for sustainable pest management solutions. Research continues to explore its potential applications in medicinal chemistry and agrochemical formulations.

Stemonidine structure

Product Name:Stemonidine

CAS No:66267-46-7

MF:C₁₉H₂₉NO₅

MW:351.43726

CID:837196

Update Time:2025-05-28

Stemonidine Chemical and Physical Properties

Names and Identifiers

- (2R,3'S,4S,8'S,9a'R)-8'-Methoxy-4-methyl-3'-[(2S,4S)-4-methyl-5-o xotetrahydro-2-furanyl]decahydro-5H-spiro[furan-2,9'-pyrrolo[1,2- a]azepin]-5-one
- Stemospironine
- (2S,3'S,4R,8'R,9'aS)-Decahydro-8'-methoxy-4-methyl-3'-[(2S,4S)-tetrahydro-4-methyl-5-oxo-2-furanyl]-spiro[furan-2(5H),9'-[9H]pyrrolo[1,2-a]azepin]-5-one
- Stemonidine
- Inchi： InChI=1S/C19H29NO5/c1-11-9-14(24-17(11)21)13-6-7-15-19(10-12(2)18(22)25-19)16(23-3)5-4-8-20(13)15/h11-16H,4-10H2,1-3H3
- InChI Key： TZPKEJFBTXRNTK-UHFFFAOYSA-N
- SMILES： C[C@H]1C[C@H](OC1=O)[C@@H]2CC[C@H]3N2CCC[C@@H]([C@@]34C[C@@H](C(=O)O4)C)OC

Computed Properties

Exact Mass: 351.20500
Monoisotopic Mass: 351.205
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 566
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.1A^2
XLogP3: 1.668

Experimental Properties

Density: 1.21
Melting Point: 273-275 ºC
Boiling Point: 540.006°C at 760 mmHg
Flash Point: 280.386°C
Refractive Index: 1.543
PSA: 65.07000
LogP: 1.83950
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Stemonidine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Stemonidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	S687330-0.5mg	Stemonidine	66267-46-7	0.5mg	$ 490.00	2022-06-03
TRC	S687330-1mg	Stemonidine	66267-46-7	1mg	$1120.00	2023-05-17
TRC	S687330-2.5mg	Stemonidine	66267-46-7	2.5mg	$2612.00	2023-05-17
TRC	S687330-.5mg	Stemonidine	66267-46-7	5mg	$592.00	2023-05-17
TRC	S687330-5mg	Stemonidine	66267-46-7	5mg	$ 4500.00	2023-09-06